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Compound of Interest

ethyl (3R)-4-cyano-3-
Compound Name:
hydroxybutanoate

Cat. No.: B043060

An In-depth Technical Guide on Ethyl (3R)-4-cyano-3-hydroxybutanoate: Molecular
Properties

This guide provides essential molecular information for ethyl (3R)-4-cyano-3-
hydroxybutanoate, a chiral organic compound significant in various research and drug
development applications. The data is presented for researchers, scientists, and professionals
in the field of drug development.

Molecular and Physical Properties

The fundamental molecular characteristics of ethyl (3R)-4-cyano-3-hydroxybutanoate are
summarized below. This data is crucial for experimental design, stoichiometric calculations, and
analytical characterization.

Property Value Reference
Molecular Formula C7H11NOs [1112]131[4]
Molecular Weight 157.17 g/mol [31141[5]
CAS Number 141942-85-0 [1][3]
Appearance Colorless to pale yellow liquid [1]
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Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the compound's name and its
primary molecular identifiers.
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Molecular Formula
C7H11NOs3

Molecular Weight
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Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ethyl (3R)-4-cyano-3-hydroxybutanoate molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043060#ethyl-3r-4-cyano-3-hydroxybutanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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